Cas no 2411244-14-7 (N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide)

• Product Name: N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide
• CAS No: 2411244-14-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5453768
• PubChem ID: 146083602
• Update Time: 2025-05-24

N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-oxo-2-[(phenylmethyl)amino]ethyl]-2-butynamide
• Z2013663808
• EN300-26574196
• 2411244-14-7
• N-[2-(Benzylamino)-2-oxoethyl]-N-methylbut-2-ynamide
• N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide

• Inchi： 1S/C14H16N2O2/c1-3-7-14(18)16(2)11-13(17)15-10-12-8-5-4-6-9-12/h4-6,8-9H,10-11H2,1-2H3,(H,15,17)
• InChI Key： LJGGOJBELWRBMT-UHFFFAOYSA-N
• SMILES： O=C(CN(C(C#CC)=O)C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.01±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide

Introduction to N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide (CAS No. 2411244-14-7)

N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2411244-14-7, represents a unique structural motif that combines a benzylcarbamoyl group with a methyl-substituted butynamide backbone. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide features a highly versatile framework that can be modified in various ways to tailor its pharmacological properties. The benzylcarbamoyl moiety, in particular, is known for its ability to enhance binding affinity and stability in protein-ligand interactions, making it a valuable component in the design of small-molecule inhibitors. Additionally, the butynamide core provides a rigid scaffold that can be further functionalized to introduce specific biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide with biological targets with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, preliminary simulations have indicated that it could interact with kinases and proteases, which are key players in cancer pathways.

The synthesis of N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The benzylcarbamoyl group is typically introduced via nucleophilic substitution or condensation reactions, while the butynamide core is synthesized through condensation or cyclization techniques. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, making the compound more accessible for further research.

In the realm of drug discovery, N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide has been explored as a lead compound for developing novel therapeutic agents. Its structural features make it amenable to derivatization, allowing chemists to generate libraries of analogs with varying biological profiles. High-throughput screening (HTS) and structure-based drug design (SBDD) approaches have been employed to identify derivatives with enhanced potency and selectivity.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. Studies have shown that butynamides can modulate neurotransmitter systems, suggesting that N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide may have neuroprotective or anti-depressant effects. Further preclinical investigations are warranted to elucidate its mechanisms of action and therapeutic potential.

The role of computational tools in optimizing the pharmacokinetic properties of N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound behaves within biological environments. These insights are crucial for designing derivatives with improved solubility, metabolic stability, and distribution profiles.

Collaborative efforts between synthetic chemists and biologists have been instrumental in advancing the understanding of N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide's potential applications. By integrating synthetic methodologies with biochemical assays, researchers have been able to rapidly screen and validate new derivatives. This interdisciplinary approach has accelerated the discovery pipeline for novel therapeutic agents derived from this scaffold.

The future prospects for N-[(benzylcarbamoyl)methyl]-N-methylbut-2-ynamide are promising, with ongoing research focusing on expanding its chemical space and exploring new biological targets. Advances in synthetic chemistry and biotechnology are expected to unlock new possibilities for this compound, potentially leading to breakthroughs in treating complex diseases.